5-chloro-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide

• IUPAC Name: 5-chloro-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide
• InChI: InChI=1S/C15H12ClNO2S2/c16-14-4-3-13(21-14)15(18)17(8-11-5-6-19-10-11)9-12-2-1-7-20-12/h1-7,10H,8-9H2
• InChI Key: WBWAZJUPGWOPAQ-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)CN(CC2=COC=C2)C(=O)C3=CC=C(S3)Cl
• Molecular Formula: C15H12ClNO2S2
• Molecular Weight: 337.8 g/mol

Description

5-chloro-N-(furan-3-ylmethyl)-N-(thiophen-2-ylmethyl)thiophene-2-carboxamide is a chemical compound that has gained significant attention from the scientific community due to its potential applications in various fields. This compound belongs to the class of thiophene derivatives and has been found to exhibit promising properties that make it a suitable candidate for further research.

Scientific Research Applications

Synthesis and Structural Analysis

The compound is part of a broader family of furan and thiophene derivatives that have been synthesized and structurally characterized to understand their potential applications in various fields, including material science and pharmacology. For instance, the study by Sayahi et al. (2015) described an efficient multi-component synthesis of highly functionalized 2,2′-bifurans and 2-(thiophen-2-yl)furans, highlighting the versatility of these compounds in organic synthesis and their potential in creating complex molecular architectures (Sayahi et al., 2015).

Antimicrobial Activity

Research on furan and thiophene derivatives, such as the work by Arora et al. (2013), has demonstrated their antimicrobial properties. These studies suggest that compounds within this chemical family could serve as lead structures for the development of new antimicrobial agents, addressing the increasing need for novel therapies against resistant microbial strains (Arora et al., 2013).

Electrochromic Properties and Material Science Applications

The synthesis and investigation of electrochromic properties of thiophene–furan–thiophene type monomers, as explored by Abaci et al. (2016), reveal the potential of these compounds in electrochromic devices (ECDs). These findings open avenues for their use in smart windows, displays, and other applications where color change under an electric field is desired (Abaci et al., 2016).